
Unable to Identify IR-58 as a Specific Near-
Infrared Fluorescent Probe

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IR-58

Cat. No.: B15581908 Get Quote

Initial searches for a near-infrared (NIR) fluorescent probe specifically named "IR-58" have not

yielded any definitive product or research compound with this designation. It is possible that

"IR-58" may be an internal product code, a shorthand for a more complex chemical name, or a

typographical error. Without a clear identification of this specific probe, a direct comparison with

other NIR fluorescent probes cannot be accurately performed.

Near-infrared (NIR) fluorescent probes are essential tools in biomedical research and drug

development, offering significant advantages for in vivo imaging due to their deep tissue

penetration and low autofluorescence.[1][2] The NIR window, typically considered to be

between 700 and 1700 nm, allows for highly sensitive detection in complex biological

environments.[3]

A wide variety of NIR fluorescent probes are commercially available and extensively

documented in scientific literature. These probes are often based on various chemical

scaffolds, including cyanine, squaraine, and rhodamine dyes, each with distinct photophysical

properties.[2][4]

To provide a valuable comparison for researchers, scientists, and drug development

professionals, we propose a comprehensive guide comparing a selection of well-characterized

and commonly utilized NIR fluorescent probes. This guide will adhere to the core requirements

of data presentation, experimental protocols, and visualization as initially requested.

We can proceed by focusing on a comparative analysis of prominent NIR probes such as:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15581908?utm_src=pdf-interest
https://www.benchchem.com/product/b15581908?utm_src=pdf-body
https://www.benchchem.com/product/b15581908?utm_src=pdf-body
https://www.stratech.co.uk/wp-content/uploads/2021/02/fluorescent-infrared-dyes-and-probes.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3334312/
https://pubs.rsc.org/en/content/articlehtml/2021/sc/d0sc02925d
https://pmc.ncbi.nlm.nih.gov/articles/PMC3334312/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8179524/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Indocyanine Green (ICG): An FDA-approved dye widely used in clinical applications.[1]

IRDye® 800CW: A popular choice for preclinical in vivo imaging, often conjugated to

antibodies.

Cyanine 7 (Cy7): A versatile and frequently used NIR fluorophore.

A detailed comparison of these or other relevant NIR probes would include:

Quantitative Performance Data: A tabulated summary of key parameters like excitation and

emission maxima, molar extinction coefficient, quantum yield, and photostability.

Experimental Protocols: Detailed methodologies for common applications such as cell

labeling, in vivo imaging, and western blotting.

Illustrative Diagrams: Graphviz diagrams to visualize experimental workflows or signaling

pathways where these probes are employed.

We welcome feedback on this proposed direction to ensure the final guide meets the needs of

the intended audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15581908#ir-58-compared-to-other-nir-fluorescent-
probes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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